Cas no 14068-13-4 (2-(quinoxalin-2-yl)acetonitrile)
14068-13-4 structure
Product Name:2-(quinoxalin-2-yl)acetonitrile
2-(quinoxalin-2-yl)acetonitrile Properties
Names and Identifiers
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- 2-Quinoxalineacetonitrile
- < Chinoxalyl-(2)> -essigsaeure-nitril
- 2-(quinoxalin-2-yl)acetonitrile
- 2-Cyanomethyl-chinoxalin
- AC1L6EIE
- AC1Q4S4J
- Chinoxalin-2-yl-acetonitril
- CTK0I0633
- HMS2852M06
- NSC155196
- quinoxalin-2-ylacetonitrile
- quinoxalin-2-yl-acetonitrile
- SureCN2838376
- (Quinoxalin-2-yl)acetonitrile
- 2-quinoxalylacetonitrile
- CHEMBL1607750
- FT-0724012
- SCHEMBL2838376
- DTXSID00302910
- NSC-155196
- Z1098233908
- AKOS012506403
- 14068-13-4
- EN300-175732
- MLS000766187
- 2-quinoxalin-2-ylacetonitrile
- SMR000528654
- NSC 155196
-
- InChIKey： CYUUZGXOQDCCGH-UHFFFAOYSA-N
- Inchi： InChI=1S/C24H48O2/c1-3-5-7-9-11-13-15-17-19-21-23-26-24(25)22-20-18-16-14-12-10-8-6-4-2/h3-23H2,1-2H3
- SMILES： N#CCC1=CN=C2C=CC=CC2=N1
Computed Properties
- Exact Mass: 169.06411
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 1
- Monoisotopic Mass: 169.064
- Heavy Atom Count: 13
- Complexity: 218
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.9
- Topological Polar Surface Area: 49.6A^2
Experimental Properties
- PSA: 49.57
- Refractive Index: 1.651
- Boiling Point: 327 ºC
- Melting Point: 116-117 ºC
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
- Flash Point: 116 ºC
- Density: 1.242
2-(quinoxalin-2-yl)acetonitrile Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P001D5H-50mg |
2-Quinoxalineacetonitrile |
14068-13-4 | 95% | 50mg |
$176.00 | 2025-02-19 | |
| A2B Chem LLC | AA62901-50mg |
2-Quinoxalineacetonitrile |
14068-13-4 | 95% | 50mg |
$142.00 | 2024-04-20 | |
| Aaron | AR001DDT-50mg |
2-Quinoxalineacetonitrile |
14068-13-4 | 95% | 50mg |
$164.00 | 2025-01-21 | |
| Ambeed | A351003-10g |
2-(quinoxalin-2-yl)acetonitrile |
14068-13-4 | 98% | 10g |
$2679.0 | ||
| Enamine | EN300-175732-0.05g |
2-(quinoxalin-2-yl)acetonitrile |
14068-13-4 | 95.0% | 0.05g |
$101.0 | 2025-02-20 | |
| TRC | E592348-10mg |
2-(quinoxalin-2-yl)acetonitrile |
14068-13-4 | 10mg |
$ 50.00 | 2022-06-02 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN19245-1G |
2-(quinoxalin-2-yl)acetonitrile |
14068-13-4 | 95% | 1g |
￥ 2,547.00 |
2-(quinoxalin-2-yl)acetonitrile Related Literature
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Swati Gupta,Kanika Varshney,Rohit Srivastava,Neha Rahuja,Arun K. Rawat,Arvind K. Srivastava,Anil K. Saxena Med. Chem. Commun., 2013,4, 1382-1387
-
Panpan Zhang RSC Adv., 2021,11, 17437-17444
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Lei Han,Chengzhou Zhu,Li Wang,Shaojun Dong Catal. Sci. Technol., 2013,3, 1501-1504
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Tobias Vöpel,Luca Davico,Magdalena Groß,Steffen Büning,Simon Ebbinghaus Chem. Commun., 2015,51, 6913-6916
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Guilin Feng,Xiaohong Liu,Yasai Wang,Zhenguo Wu,Chen Wu,Rong Li,Yanxiao Chen,Xiaodong Guo,Benhe Zhong,Jianshu Li RSC Adv., 2019,9, 12710-12717
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7. Back cover
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9. Reviews
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Chengming Li,Chao Gao,Jingbo Lan,Jingsong You,Ge Gao Org. Biomol. Chem., 2014,12, 9524-9527
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:14068-13-4)2-(quinoxalin-2-yl)acetonitrile
Purity:99%
Quantity:10g
Price($):2411.0